[(1S,2S,3S,5R,9S,10S,11R,12S,15R,16S)-15-Acetyl-9-chloro-10-hydroxy-2,16-dimethyl-6-oxo-15-pentacyclo[9.7.0.02,8.03,5.012,16]octadec-7-enyl] acetate

• CAS No.: 23814-84-8
• Product Name: [(1S,2S,3S,5R,9S,10S,11R,12S,15R,16S)-15-Acetyl-9-chloro-10-hydroxy-2,16-dimethyl-6-oxo-15-pentacyclo[9.7.0.02,8.03,5.012,16]octadec-7-enyl] acetate
• Molecular Formula: C24H31ClO5
• Molecular Weight: 435 g/mol
• IUPAC Name: [(1S,2S,3S,5R,9S,10S,11R,12S,15R,16S)-15-acetyl-9-chloro-10-hydroxy-2,16-dimethyl-6-oxo-15-pentacyclo[9.7.0.02,8.03,5.012,16]octadec-7-enyl] acetate
• Standard InChI: InChI=1S/C24H31ClO5/c1-11(26)24(30-12(2)27)8-6-14-19-15(5-7-22(14,24)3)23(4)16-9-13(16)18(28)10-17(23)20(25)21(19)29/h10,13-16,19-21,29H,5-9H2,1-4H3/t13-,14+,15+,16+,19+,20+,21+,22+,23+,24+/m1/s1
• Standard InChIKey: MQCUOQYFPPINFT-SXXHTHPYSA-N
• Isomeric SMILES: CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H]([C@H](C4=CC(=O)[C@@H]5C[C@@H]5[C@]34C)Cl)O)C)OC(=O)C
• SMILES: CC(=O)C1(CCC2C1(CCC3C2C(C(C4=CC(=O)C5CC5C34C)Cl)O)C)OC(=O)C
• Canonical SMILES: CC(=O)C1(CCC2C1(CCC3C2C(C(C4=CC(=O)C5CC5C34C)Cl)O)C)OC(=O)C
• Description: 6β-Chloro-7α-hydroxy-6,7-dihydro Cyproterone Acetate is an impurity of Cyproterone acetate.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 6β-Chloro-7α-hydroxy-6,7-dihydro Cyproterone Acetate; (1β,2β,6β-7α)-17-(Acetyloxy)-6-chloro-1,2-dihydro-7-hydroxy-3'H-cyclopropa[1,2]pregna-1,4-diene-3,20-dione; 6β-Chloro-1β,2β-dihydro-7α,17-dihydroxy-3'H- cyclopropa[1,2]pregna-1,4-diene-3,20-dione 17-Ac
• PubChem Compound: 13423627
• Last Modified: Nov 11 2021